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Get Quote

While data for 3,4-Dibromostyrene is scarce, the table below outlines the expected mass spectrometry

features and general experimental approach for a dibrominated styrene compound. Much of this is inferred

from the general behavior of molecules containing bromine and isotopic patterns [1] [2].

Aspect Expected Characteristics for a Dibromostyrene

Molecular
Formula

C8H6Br2 [3]

Key Spectral
Features

Characteristic isotope pattern due to bromine [1]. Molecular ion peak (M+), M+2 peak
with similar height, and M+4 peak [1]. Peaks from fragmentation (e.g., loss of Br•).

Ionisation
Method

Electron Impact (EI) or Electrospray Ionisation (ESI) [1].

Mass Analyzer Time of Flight (TOF) or Quadrupole [1].

General Experimental Protocol

This protocol outlines the key steps for a Time of Flight (TOF) mass spectrometry analysis, which is

common for such applications [1].
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Sample Introduction & Vaporization: The liquid sample is vaporized into the gas phase before

entering the ionization chamber of the mass spectrometer [1].
Ionization: The gas sample is ionized. Two common methods are:

Electron Impact Ionisation (EI): An electron gun fires high-energy electrons at the sample

particles. This knocks one electron out of a molecule, forming a 1+ ion (a molecular ion, M+•)

[1].
Electrospray Ionisation (ESI): Voltage is applied, often causing the sample particles to gain a

proton (H+), forming an [M+H]+ ion. This is a "softer" technique that typically results in less
fragmentation [1].

Acceleration: The positive ions are accelerated to a constant kinetic energy by an electric field. After
acceleration, all ions have the same kinetic energy [1].

Ion Drift: The ions enter a flight tube (drift region) with no electric field. Since kinetic energy is
constant (0.5*mv²), lighter ions travel faster and reach the detector sooner [1].

Detection: Ions are detected based on their time of flight. A mass spectrum is generated, plotting the
abundance of ions against their mass-to-charge ratio (m/z). The time of flight is converted to an m/z

value [1].

Visualizing the Mass Spectrometry Workflow

The following diagram illustrates the key stages of a Time of Flight (TOF) mass spectrometry experiment.
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Time-of-Flight (TOF) Mass Spectrometry Workflow

Common Ionization Methods
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Tips for Finding Specific Data

To obtain the specific experimental data you need, I suggest the following:

Search Scientific Databases: Use specialized databases like SciFinder, Reaxys, or PubMed.

Search terms like "3,4-dibromostyrene mass spectrum," "EI-MS of dibromostyrene," or its CAS
Number (if known) will be most effective.
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Analyze the Isotope Pattern: The most definitive feature in the mass spectrum will be the isotope

pattern. Bromine has two natural isotopes (79Br and 81Br) with almost equal abundance [1]. Look for

a characteristic pattern where the molecular ion (M+) and the (M+2) peak have roughly the same

height [1].
Consult Chemical Vendors: Some chemical suppliers provide analytical data, including mass

spectra, for the compounds they sell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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